![molecular formula C17H21N5O5 B2438372 1-(3-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione CAS No. 2034480-16-3](/img/structure/B2438372.png)
1-(3-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione
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Description
1-(3-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H21N5O5 and its molecular weight is 375.385. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Activity
1-(3-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione, due to its complex structure, has been the subject of various synthetic and pharmacological studies. Its relevance in scientific research primarily stems from its involvement in the synthesis of novel compounds with potential therapeutic applications, including anti-inflammatory, analgesic, anticancer, and anticonvulsant properties.
Synthesis of Novel Compounds : Research efforts have focused on the synthesis of new derivatives and analogs that incorporate the pyrimidine dione structure. These synthesized compounds have been explored for various biological activities, such as anti-inflammatory and analgesic effects, showcasing the chemical versatility and potential therapeutic benefits of modifications to the core structure (Abu‐Hashem et al., 2011; Abu‐Hashem et al., 2020).
Pharmacological Activities : The synthesized derivatives have been evaluated for their pharmacological activities, revealing promising anti-inflammatory, analgesic, anticancer, and anticonvulsant properties. For instance, some compounds have demonstrated significant activity in animal models, suggesting potential applications in treating various diseases and disorders (Obniska & Zagórska, 2003; Osyanin et al., 2014; Ohta et al., 2002; Metwally & Deeb, 2018).
Anticancer Assessment : Specifically targeting cancer research, certain pyrimidine dione derivatives have been assessed against human cancer cell lines, showing efficacy in inhibiting tumor cell growth. This highlights the potential of these compounds as candidates for anticancer drug development (Metwally & Deeb, 2018).
Antioxidant Properties : Additionally, the antioxidant evaluation of some pyrazolopyridine derivatives has further expanded the scope of research, indicating the potential of these compounds in mitigating oxidative stress-related conditions (Gouda, 2012).
properties
IUPAC Name |
1-[3-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]-3-oxopropyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O5/c1-26-15-16(19-7-6-18-15)27-12-3-2-8-22(11-12)14(24)5-10-21-9-4-13(23)20-17(21)25/h4,6-7,9,12H,2-3,5,8,10-11H2,1H3,(H,20,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQCYFFMEQAIYKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CN=C1OC2CCCN(C2)C(=O)CCN3C=CC(=O)NC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.